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Compound of Interest

Compound Name: Ac-VEID-CHO

Cat. No.: B1283738

Abstract

Ac-VEID-CHO, chemically known as N-acetyl-L-valyl-L-alpha-glutamyl-L-isoleucyl-L-aspart-1-
al, is a potent, cell-permeable peptide aldehyde inhibitor of caspases, with a particular potency
for caspase-6.[1][2][3][4] This technical guide provides a comprehensive overview of Ac-VEID-
CHO, including its mechanism of action, biochemical properties, and applications in research.
Detailed experimental protocols for its use in assessing caspase activity are provided,
alongside visual representations of relevant signaling pathways and experimental workflows to
aid researchers, scientists, and drug development professionals in their understanding and
utilization of this critical research tool.

Introduction

Caspases, a family of cysteine-aspartic proteases, are central to the execution of apoptosis
(programmed cell death) and are also implicated in inflammation and neurodegenerative
diseases.[4][5] Caspase-6, an executioner caspase, plays a significant role in the apoptotic
cascade and has been identified as a key player in the pathogenesis of neurodegenerative
conditions such as Huntington's and Alzheimer's diseases.[1][4][6] Ac-VEID-CHO serves as a
valuable tool for studying the roles of caspase-6 in these processes by providing a means to
selectively inhibit its activity.

Biochemical Properties and Mechanism of Action
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Ac-VEID-CHO is a synthetic tetrapeptide that corresponds to the cleavage site of one of the
key substrates of caspase-6, Lamin A/C.[7][8] The aldehyde group (-CHO) at the C-terminus of
the peptide forms a reversible covalent bond with the catalytic cysteine residue in the active
site of the caspase, thereby inhibiting its proteolytic activity.[9]

Chemical Information

Property Value

N-acetyl-L-valyl-L-alpha-glutamyl-L-isoleucyl-L-
Full Chemical Name y y pha-g y y

aspart-1-al
Synonyms Ac-Val-Glu-lle-Asp-CHO, VEID-CHO
Molecular Formula C22H36N409
Molecular Weight 500.54 g/mol [2]
CAS Number 319494-39-8[2]

Inhibitory Activity
Ac-VEID-CHO exhibits potent inhibition of caspase-6. However, it also shows significant

activity against other caspases, particularly caspase-3. Its selectivity should be taken into
consideration when designing experiments.

Target IC50 (nM)
Caspase-6 16.2[2][6][10][11]
Caspase-3 13.6[2][6][10][11]
Caspase-7 162.1[2][6][10][11]

IC50 values represent the concentration of inhibitor required to reduce enzyme activity by 50%.

Signaling Pathways

Caspase-6 is an executioner caspase activated downstream of initiator caspases in both the
intrinsic and extrinsic apoptotic pathways. Its inhibition by Ac-VEID-CHO can block the final
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stages of apoptosis.
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Figure 1: Simplified Caspase Activation Pathway in Apoptosis
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Figure 2: Role of Caspase-6 in Neurodegenerative Disease
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Figure 3: Experimental Workflow for Caspase-6 Activity Assay

Cell Lysis
(Protein Quantificatior)

'
)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1283738?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1283738?utm_src=pdf-custom-synthesis
https://www.semanticscholar.org/paper/Activation-and-regulation-of-caspase-6-and-its-role-Wang-Cao/eb810bafcd26feb3cba4c4fb03107a4da62fb6bb
https://pmc.ncbi.nlm.nih.gov/articles/PMC4084876/
https://worldwide.promega.com/resources/protocols/technical-bulletins/101/caspase-glo-37-assay-protocol/
https://pubmed.ncbi.nlm.nih.gov/25340928/
https://pubmed.ncbi.nlm.nih.gov/25340928/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11592877/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11592877/
https://pubmed.ncbi.nlm.nih.gov/22018804/
https://datasheets.scbt.com/sc-25105.pdf
https://www.pnas.org/doi/pdf/10.1073/pnas.93.16.8395
https://pmc.ncbi.nlm.nih.gov/articles/PMC8762753/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8762753/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8762753/
https://www.medchemexpress.com/ac-veid-cho-tfa.html
https://www.medchemexpress.com/ac-veid-cho.html
https://www.benchchem.com/product/b1283738#what-is-ac-veid-cho
https://www.benchchem.com/product/b1283738#what-is-ac-veid-cho
https://www.benchchem.com/product/b1283738#what-is-ac-veid-cho
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1283738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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